1. Home
  2. Product
  3. Carbamic acid, [(1S)-2-fluoro-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester
Carbamic acid, [(1S)-2-fluoro-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester Carbamic acid, [(1S)-2-fluoro-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester
Brand Name: Vulcanchem
CAS No.: 133039-96-0
VCID: VC21211380
InChI: InChI=1S/C8H14FNO3/c1-5(6(9)11)10-7(12)13-8(2,3)4/h5H,1-4H3,(H,10,12)/t5-/m0/s1
SMILES: CC(C(=O)F)NC(=O)OC(C)(C)C
Molecular Formula: C8H14FNO3
Molecular Weight: 191.2 g/mol

Carbamic acid, [(1S)-2-fluoro-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester

CAS No.: 133039-96-0

Cat. No.: VC21211380

Molecular Formula: C8H14FNO3

Molecular Weight: 191.2 g/mol

* For research use only. Not for human or veterinary use.

Carbamic acid, [(1S)-2-fluoro-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester - 133039-96-0

Specification

CAS No. 133039-96-0
Molecular Formula C8H14FNO3
Molecular Weight 191.2 g/mol
IUPAC Name tert-butyl N-[(2S)-1-fluoro-1-oxopropan-2-yl]carbamate
Standard InChI InChI=1S/C8H14FNO3/c1-5(6(9)11)10-7(12)13-8(2,3)4/h5H,1-4H3,(H,10,12)/t5-/m0/s1
Standard InChI Key SQNGSMRRZKRBOG-YFKPBYRVSA-N
Isomeric SMILES C[C@@H](C(=O)F)NC(=O)OC(C)(C)C
SMILES CC(C(=O)F)NC(=O)OC(C)(C)C
Canonical SMILES CC(C(=O)F)NC(=O)OC(C)(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19